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Compound of Interest

Compound Name: 3-Hydroxyanthranilic Acid-d3

Cat. No.: B15134931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, key

characteristics, and applications of 3-Hydroxyanthranilic Acid-d3. This deuterated internal

standard is a crucial tool for the accurate quantification of 3-hydroxyanthranilic acid in various

biological matrices, aiding research in areas such as neurodegenerative diseases,

inflammatory disorders, and cancer.

Commercial Suppliers and Product Specifications
3-Hydroxyanthranilic Acid-d3 is available from several specialized chemical suppliers. The

table below summarizes the key quantitative data for the products offered by prominent

vendors. Researchers are advised to request lot-specific Certificates of Analysis for the most

accurate and up-to-date information.
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Supplier
Product

Number

CAS

Number

Molecular

Formula

Molecular

Weight

Chemical

Purity

Isotopic

Enrichmen

t

LGC

Standards

TRC-

H801792

1794970-

56-1

C₇H₄D₃NO

₃
156.15

>95%

(HPLC)[1]

Not

specified

MedChem

Express

HY-

W001171S

1794970-

56-1

C₇H₄D₃NO

₃
156.15 99.28%

Not

specified

Santa Cruz

Biotechnol

ogy

sc-224423
1794970-

56-1

C₇H₄D₃NO

₃
156.15

Not

specified

Not

specified

Toronto

Research

Chemicals

(TRC)

H801792
1794970-

56-1

C₇H₄D₃NO

₃
156.15

Not

specified

Not

specified

Note: Isotopic enrichment is a critical parameter for deuterated standards, yet it is not

consistently reported on supplier websites. It is strongly recommended to contact the supplier

directly or consult the Certificate of Analysis for this information.

Role in the Kynurenine Pathway
3-Hydroxyanthranilic acid is a key metabolite in the kynurenine pathway, the primary route of

tryptophan metabolism. This pathway is integral to numerous physiological and pathological

processes. The accurate measurement of its metabolites is therefore of significant interest.
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Figure 1: Simplified diagram of the Kynurenine Pathway.

Experimental Protocols: Quantification by LC-
MS/MS
The use of 3-Hydroxyanthranilic Acid-d3 as an internal standard is essential for correcting for

matrix effects and variations during sample preparation and analysis, thereby ensuring

accurate quantification of the endogenous analyte.

General Workflow for LC-MS/MS Quantification
A typical workflow for the quantification of 3-Hydroxyanthranilic Acid in a biological matrix (e.g.,

plasma, serum, cerebrospinal fluid) using its deuterated internal standard is outlined below.
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Figure 2: General workflow for quantification using an internal standard.
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Detailed Methodological Considerations
Sample Preparation: A common method for plasma or serum is protein precipitation with a

cold organic solvent (e.g., acetonitrile or methanol) containing the deuterated internal

standard. After centrifugation, the supernatant is collected, evaporated to dryness, and

reconstituted in the initial mobile phase.

Chromatographic Separation: Reversed-phase liquid chromatography (RPLC) is typically

employed. A C18 column is a common choice, with a gradient elution using a mobile phase

consisting of an aqueous component with a modifier (e.g., 0.1% formic acid) and an organic

component (e.g., acetonitrile or methanol).

Mass Spectrometric Detection: Detection is performed using a triple quadrupole mass

spectrometer operating in multiple reaction monitoring (MRM) mode. The precursor and

product ion transitions for both 3-hydroxyanthranilic acid and its deuterated internal standard

need to be optimized.

3-Hydroxyanthranilic Acid: The protonated molecule [M+H]⁺ at m/z 154 would be a likely

precursor ion.

3-Hydroxyanthranilic Acid-d3: The protonated molecule [M+H]⁺ at m/z 157 would be the

corresponding precursor ion for the internal standard.

The selection of specific product ions for MRM transitions requires experimental

determination by infusing the individual standards into the mass spectrometer.

Calibration and Quantification: A calibration curve is constructed by plotting the ratio of the

peak area of the analyte to the peak area of the internal standard against the concentration

of the analyte in a series of calibration standards. The concentration of the analyte in the

unknown samples is then determined from this calibration curve.

This technical guide serves as a starting point for researchers and scientists. For the most

accurate and reliable results, it is imperative to obtain detailed product specifications from the

chosen supplier and to validate the analytical method according to established guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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